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Compound of Interest

Compound Name: Leucrose

Cat. No.: B1674814

Essential Safety and Handling Guide for
Leucrose

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling
Leucrose in a laboratory setting. The following procedures are designed to ensure the safe
handling, use, and disposal of this product, fostering a secure research environment.

Leucrose, a disaccharide and an isomer of sucrose, is generally not classified as a hazardous
substance.[1] However, as with any chemical, proper handling is crucial to maintain safety and
experimental integrity. The primary physical hazard associated with Leucrose is the potential
for dust formation, which can be an irritant if inhaled and may create a combustible dust
atmosphere in sufficient concentrations.

Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is the first line of defense against potential exposure and
contamination. The following table summarizes the recommended equipment for handling
Leucrose.
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PPE Category Specification Rationale

Protects against contamination

Hand Protection Nitrile gloves of the product and direct skin
contact.
Safety glasses with side Prevents airborne particles

Eye & Face Protection ) )
shields from entering the eyes.

Recommended when handling

large quantities or when the
) ) NIOSH-approved N95 ) o
Respiratory Protection ] ) potential for significant dust
respirator or equivalent _ _
generation exists, to prevent

inhalation of fine particles.

Protects street clothes from
Body Protection Laboratory coat contamination and provides an

additional layer of protection.

Operational Plan

A systematic approach to handling Leucrose will minimize risks and ensure the integrity of
your experiments.

Preparation:

e Ensure the work area, such as a chemical fume hood or a designated benchtop, is clean and
uncluttered.

e Have all necessary equipment, including a calibrated balance, weighing paper, spatulas, and
appropriate glassware, readily available.

o Confirm that a properly functioning eyewash station and safety shower are accessible.[2]
Handling:

» Don the appropriate PPE as outlined in the table above.
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» When weighing and transferring Leucrose powder, perform these actions in an area with
good ventilation, such as a fume hood, to minimize dust dispersion.

e Handle the powder gently to avoid creating airborne dust.

 If preparing a solution, add the Leucrose powder to the solvent slowly to prevent splashing.
Post-Handling:

o Clean all equipment and the work surface thoroughly after use.

e Remove PPE in a manner that avoids cross-contamination. The general sequence is to
remove gloves first, followed by the lab coat, and then eye protection.

» Wash hands thoroughly with soap and water after removing all PPE.[3]

Disposal Plan

Proper disposal of Leucrose and contaminated materials is essential for environmental and
laboratory safety.

e Uncontaminated Leucrose: As Leucrose is a non-hazardous sugar, small quantities of
uncontaminated product can typically be disposed of in the regular trash, although it is best
practice to dissolve it in water and flush it down the drain with copious amounts of water.
Always consult and adhere to local and institutional regulations for chemical disposal.

» Contaminated Leucrose and Materials: Any Leucrose that has been contaminated with a
hazardous substance must be treated as hazardous waste. All materials, such as weighing
paper, gloves, and paper towels, that have come into contact with contaminated Leucrose
should be placed in a designated hazardous waste container. Follow your institution's
specific guidelines for hazardous waste disposal.

Quantitative Data Summary
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Property Value Source
Molecular Formula C12H22011 PubChem[4][5]
Molecular Weight 342.3 g/mol PubChem
CAS Number 7158-70-5 Guidechem

Experimental Protocol: Preparation of a 100 mM
Leucrose Solution

This protocol provides a step-by-step method for preparing a 100 millimolar (mM) aqueous
solution of Leucrose.

Materials:

Leucrose (MW: 342.3 g/mol )

» Deionized water

e 100 mL volumetric flask

» Weighing paper

e Spatula

e Analytical balance

e Magnetic stirrer and stir bar (optional)

Procedure:

o Calculate the required mass of Leucrose:

o Molarity (M) = moles of solute / liters of solution
o Moles = Molarity x Liters = 0.1 mol/L x 0.1 L = 0.01 moles

o Mass = Moles x Molecular Weight = 0.01 mol x 342.3 g/mol = 3.423 g
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e Weigh the Leucrose:
o Place a piece of weighing paper on the analytical balance and tare it.
o Carefully weigh out 3.423 g of Leucrose powder onto the weighing paper.
» Dissolve the Leucrose:
o Carefully transfer the weighed Leucrose into the 100 mL volumetric flask.
o Add approximately 70-80 mL of deionized water to the flask.

o If using a magnetic stirrer, add the stir bar to the flask and place it on the stir plate until the
solid is fully dissolved. Alternatively, cap the flask and invert it several times until the
Leucrose is completely dissolved.

e Bring to Final Volume:

o Once the Leucrose is fully dissolved, carefully add deionized water until the bottom of the
meniscus reaches the calibration mark on the neck of the volumetric flask.

e Homogenize the Solution:

o Cap the flask and invert it several times to ensure the solution is thoroughly mixed and the
concentration is uniform.

o Label the Solution:

o Label the flask clearly with the name of the solution (100 mM Leucrose), the date of
preparation, and your initials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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